Cas no 586-88-9 (1-Cyclohexene-1-carboxylicacid, 4-(1-methylethyl)-)

1-Cyclohexene-1-carboxylicacid, 4-(1-methylethyl)- structure
586-88-9 structure
Product Name:1-Cyclohexene-1-carboxylicacid, 4-(1-methylethyl)-
CAS No:586-88-9
MF:C10H16O2
MW:168.232843399048
CID:378758
PubChem ID:12305141
Update Time:2025-04-19

1-Cyclohexene-1-carboxylicacid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxylicacid, 4-(1-methylethyl)-
    • 4-propan-2-ylcyclohexene-1-carboxylic acid
    • p-Mentha-1-ene-7-oic acid
    • 1-Cyclohexene-1-carboxylicacid, 4-isopropyl- (8CI)
    • Phellandric acid (6CI)
    • 4-(Propan-2-yl)cyclohex-1-ene-1-carboxylic acid
    • UNII-1M1X0Z101M
    • SCHEMBL10705510
    • 4-(1-Methylethyl)-1-cyclohexene-1-carboxylic acid
    • 1M1X0Z101M
    • Phellandric acid , (+/-)
    • 586-88-9
    • DTXSID20486721
    • 1-Cyclohexene-1-carboxylic acid, 4-(1-methylethyl)-
    • Phellandric acid
    • PHELLANDRIC ACID , (+/-)-
    • Inchi: 1S/C10H16O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h5,7-8H,3-4,6H2,1-2H3,(H,11,12)
    • InChI Key: RVWKOGKZZRIQEW-UHFFFAOYSA-N
    • SMILES: OC(C1=CCC(CC1)C(C)C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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